Cas no 1602000-29-2 (4-bromo-5-fluoro-2-(propan-2-yloxy)aniline)

• Product Name: 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline
• CAS No: 1602000-29-2
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6031045
• PubChem ID: 116736436
• Update Time: 2025-06-08

4-bromo-5-fluoro-2-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline
• Benzenamine, 4-bromo-5-fluoro-2-(1-methylethoxy)-
• EN300-1296192
• 1602000-29-2

• Inchi： 1S/C9H11BrFNO/c1-5(2)13-9-3-6(10)7(11)4-8(9)12/h3-5H,12H2,1-2H3
• InChI Key： HCPSJCVCEYZFFJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(Br)C=C1OC(C)C

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±35.0 °C(Predicted)
• pka: 3.96±0.14(Predicted)

Additional information on 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline

Comprehensive Overview of 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline (CAS No. 1602000-29-2)

4-bromo-5-fluoro-2-(propan-2-yloxy)aniline (CAS No. 1602000-29-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its bromo and fluoro substituents, along with an isopropoxy group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel small-molecule drugs and crop protection agents.

The molecular structure of 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline features a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 5-position, and an isopropoxy group at the 2-position. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. Recent studies highlight its role in the synthesis of kinase inhibitors, which are pivotal in targeting cancer and inflammatory diseases. The compound's CAS No. 1602000-29-2 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery pipelines.

In the context of agrochemical innovation, 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline is investigated for its potential to enhance the efficacy of herbicides and pesticides. Its halogenated aromatic core contributes to improved binding affinity with biological targets, a feature highly sought after in modern crop science. With the global push toward sustainable agriculture, this compound aligns with the demand for eco-friendly and high-performance agrochemicals. Industry forums and patent filings often reference its CAS No. 1602000-29-2, underscoring its commercial viability.

From a synthetic chemistry perspective, the compound's aniline moiety offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, where slight modifications can significantly alter biological activity. Laboratories specializing in custom synthesis frequently handle 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline to support client projects in drug development and material science. Its CAS No. 1602000-29-2 is a key identifier in procurement and regulatory documentation.

Environmental and safety considerations are paramount when working with 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline. While not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. The compound's fluorine and bromine content necessitates careful disposal to minimize ecological impact. These aspects are frequently discussed in green chemistry circles, where the focus is on reducing the environmental footprint of chemical processes.

In summary, 4-bromo-5-fluoro-2-(propan-2-yloxy)aniline (CAS No. 1602000-29-2) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile make it a subject of ongoing research, driven by the need for innovative solutions in health and agriculture. As scientific inquiries into its properties expand, its CAS No. 1602000-29-2 will remain a critical reference for professionals across disciplines.